ABSTRACTThe localised corrosion of aluminium alloy (AA) 5083-H111 in 3.5 wt-% NaCl solution was studied by combing scanning electron microscope (SEM), focused ion beam (FIB) and transmission electron microscopy (TEM) techniques. It was found that the Ti-rich intermetallic particles (IMPs) served as the cathodes and triggered the dissolution of its adjacent Al matrix; as a result, a trench was formed between the IMP and its surrounding Al matrix. Raised ‘circles’ were identified on the alloy surface at the periphery of the IMPs, which was considered to be the cathodic region on which corrosion products deposited. A sub-surface that consisted of fine Al grains and corroded Al–Mg phases were observed under the raised ‘circle’ region.

ABSTRACTElectrochemical corrosion tests (2500 ppm H3BO3 and 3.5 wt-% NaCl + 2500 ppm H3BO3 solution), salt spray tests and associated microstructure analysis were conducted to investigate the corrosion behaviours of bioinspired Al-xB4C-1GNPs laminated composites. The low porosity, defects and tightly bonded interface contribute to the high corrosion resistance. The increase of B4C content increased the corrosion potential and decreased the corrosion current density. The Al-5B4C-1GNPs has the highest corrosion resistance in NaCl + H3BO3 solution, the corrosion rate is 0.00459 mm/a. The laminated composites have better corrosion resistance in X plane than that in Z plane. The GNPs can prevent the Al matrix underneath it from contacting with solution and O2. The laminated structure and orientation of GNPs can effectively change the corrosion pathway and prevent the corrosion crack propagating longitudinally into the composite.

ABSTRACTAqueous leaves extract of Clerodendrum infortunatum (CIW) was used as inhibitor for mild steel corrosion in 0.5 N HCl. Inhibition efficiency decreases with temperature. The presence of 1-heptatriacotanol, the diterpene alcohols like phytol and 3, 7, 11, 15 tetramethyl-2-hexadecen-1-ol are identified as major constituents through GC-MS analysis of CIW. The electronic properties and inhibition efficiency of these compounds were evaluated using DFT and material studio software. The donor–acceptor type interactions resulting from the migration of lone pair of electrons of the ‘O’ atom of these molecules to the vacant ‘d’ orbital of the metal is evident from these calculations. The reduction in the double-layer capacitance with the incremental addition of CIW is noticed. CIW offers mixed inhibition with anodic predominance. CIW forms a multimolecular layer on the metal surface obeying the Temkin isotherm model. Surface perturbations were followed qualitatively by SEM, stereomicroscope and XPS.

ABSTRACTAvailable chlorine is known to play a significant role in metal corrosion due to its oxidising properties. In this paper, the effect of available chlorine concentration on corrosion behaviour of the low alloy marine steel was investigated by electrochemical and immersion tests. Experimental results show that the corrosion rate of low alloy marine steel is accelerated with the increase of available chlorine concentration in seawater. The localised electrochemical dissolution of the steel is more active with the concentration of available chlorine increasing. Energy dispersive spectroscopy (EDS) was performed to understand the composition of the corrosion products that the large enrichment of Cl element occurred for the high available chlorine concentration (100 ppm) after 720 h exposure to seawater. The influence of available chlorine concentration on mechanical property of low alloy marine steel indicatesthe less impact on the tensile and yield strength of the low alloy marine steel.

ABSTRACTPolyvinyl Alcohol (PVA) is a water-soluble biodegradable polymer with many industrial and biological applications. Because of its polymeric nature, reasonably high aqueous phase solubility and biodegradable properties, the use of PVA and its suitably modified derivatives as aqueous and coating phase corrosion inhibitors have acquired great recent attention. PVA and its derivatives are associated with a proper combination of hydrophilicity and hydrophobicity, essential for effective anticorrosive activity. The present review aims to describe the past and present advancements in using PVA and its derivatives as aqueous and coating phase corrosion inhibitors. Bonding of PVA with the metallic surface in anodic, basic and neutral electrolytes has also been proposed along with their orientation. They become effective by adsorbing on the metal surface. They act as mixed-type inhibitors and create a barrier to the charge transfer process. Various experimental and computational techniques are used to describe their corrosion inhibition property.

ABSTRACTSlow strain rate tensile (SSRT) experiments were applied to comprehensively examine the strain rate susceptibility of the stress corrosion cracking behaviour of commercial Zr702 used in the spent nuclear fuel reprocessing environment. Results revealed that layers formed on Zr702 in boiling HNO3 solutions was composed of monoclinic ZrO2 (m-ZrO2) and tetragonal ZrO2 (t-ZrO2). With strain rates above 10−4 s−1, oxide layers ruptured rapidly, evidenced by the drop down of opened circuit potential (OCP). However, the OCP curve displayed fluctuation with 10−5 s−1 during straining, indicating that oxide layer alternately ruptured and repaired, resulting in the thickening of the oxide layer and increasement of stress corrosion cracking susceptibility.

ABSTRACTMagnetite films on carbon steel are known to reduce corrosion in high temperature aqueous medium. The magnetite films were modified in-situ by introducing Zn and Mg in autoclave by hydrothermal process at 250°C. The film developed in the presence of Zn were thinner with particle size 150 nm after 240 h exposure compared to that developed in the presence of Mg with particle size 223 nm. The depth distribution of Zn and Mg monitored by Rutherford backscattering spectrometry showed that Mg was present more at the top surface, whereas Zn were almost uniform across the depth of the film. Contact angle measurements and electrochemical studies of coated specimens showed an increased corrosion resistance in presence of Zn and Mg in comparison to known passive magnetite layer formed in their absence. It was shown that Zn is a better candidate for corrosion resistance of carbon steel in high temperature aqueous medium.

ABSTRACTTungsten has unique physical and chemical properties that make it ideal for high-temperature applications. At room temperature, it is being considered for medical applications due to its protection by an oxide/hydroxide film. However, breakdown of the oxide film and tungsten dissolution can have adverse effects on human health. This study investigates the corrosion of tungsten with and without dispersed oxides of rare-earth elements (ThO2, CeO2, and La2O3) in a 3 wt-% NaCl solution using electrochemical techniques. The results suggest that tungsten dissolution occurs after the formation of an oxide film, likely WO3, on the surface of tungsten and dispersed oxide tungsten. La2O3 and CeO2 may decrease the corrosion rate of tungsten, while WThO2/tungsten has similar corrosion rates to tungsten. The study concludes that CeO2 or La2O3 could replace ThO2 in tungsten due to the radioactive nature of Th.

ABSTRACTThis study prepared copper (Cu) matrix composites with different graphene contents (0∼1.0 wt-%) and an equal amount of alumina (Al2O3) whisker by vacuum hot pressing sintering. The microstructures of the Cu/C and Cu/Al2O3 interfaces were characterised. The electrochemical corrosion behaviour of the composites was evaluated to study the influence of graphene content on the corrosion performance of the Cu matrix composites. The results showed that incorporating uniformly dispersed graphene with a small amount (∼0.25 wt-%) enables close integration with the Cu matrix, slows down the corrosion rate, and increases the impedance of the composites, thus effectively improving the corrosion resistance of Cu matrix composites. With an increase in graphene content (∼1.0 wt-%), defects tend to generate, leading to the formation of multiple corrosive microcell cavities in the composite, thus accelerating the corrosion of the composite. The Gr/Cu-0.25 composite exhibited better corrosion resistance in acidic, neutral, and alkaline corrosive solutions.

ABSTRACTThis research mainly focuses on selecting phase change materials (PCM) and container materials for next-generation concentrated solar power plants (CSP). The present study investigates the hot corrosion behaviour of Inconel 617 and 625 in Na2SO4 + 45 wt-% diatomite PCM environment at 800°C for 40, 80 and 120 h. Oxide scales developed on the alloy surfaces were examined by Scanning electron microscope (SEM) and X-ray diffraction (XRD) to study morphology and oxide phases. The result indicates that Inconel 617 and 625 weight changes were 1.239 and 0.925 mg cm−2 at 800°C for a maximum duration of 120 h. The dense oxide of Cr2O3 is formed on alloys 617 and 625, which gives better oxidation resistance in a PCM environment. Moreover, the Inconel 625 shows lesser weight gain compared to Inconel 617 due to the presence of higher wt-% of Cr in the alloy and Nb formation oxides reducing corrosion species diffusion rate.